Cas no 285977-82-4 (Benzoic-carboxy-13C-2,3,5,6-d4acid, 4-fluoro- (9CI))
285977-82-4 structure
Product Name:Benzoic-carboxy-13C-2,3,5,6-d4acid, 4-fluoro- (9CI)
CAS No:285977-82-4
MF:C7H5FO2
MW:145.129107236862
CID:248534
PubChem ID:16213519
Update Time:2025-04-19
Benzoic-carboxy-13C-2,3,5,6-d4acid, 4-fluoro- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzoic-carboxy-13C-2,3,5,6-d4acid, 4-fluoro- (9CI)
- 2,3,5,6-tetradeuterio-4-fluorobenzoic acid
- 2,3,5,
- Benzoic-carboxy-13C-2,3,5,6-d4 acid, 4-fluoro- (9CI)
- DTXSID00584012
- J-017137
- 4-Fluoro(carboxy-~13~C,~2~H_4_)benzoic acid
- 2, 3, 5, 6-tetradeuterio-4-fluorobenzoic acid
- 285977-82-4
- 4-Fluorobenzoic acid-alpha-13C-2,3,5,6-d4, 98 atom % D, 99 atom % 13C
- 4-Fluorobenzoic acid-alpha-13C-2,3,5,6-d4
- 4-Fluorobenzoic acid- alpha -13C-2,3,5,6-d4
-
- Inchi: 1S/C7H5FO2/c8-6-3-1-5(2-4-6)7(9)10/h1-4H,(H,9,10)/i1D,2D,3D,4D,7+1
- InChI Key: BBYDXOIZLAWGSL-YRTBNJHASA-N
- SMILES: FC1C([2H])=C([2H])C([13C](=O)O)=C([2H])C=1[2H]
Computed Properties
- Exact Mass: 145.05581938g/mol
- Monoisotopic Mass: 145.05581938g/mol
- Isotope Atom Count: 5
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Color/Form: Solids
- Melting Point: 182-184 °C(lit.)
- Solubility: Not determined
Benzoic-carboxy-13C-2,3,5,6-d4acid, 4-fluoro- (9CI) Security Information
- WGK Germany:3
- Hazard Category Code: 36/37/38-41-22
- Safety Instruction: 26-36-39
-
Hazardous Material Identification:
Benzoic-carboxy-13C-2,3,5,6-d4acid, 4-fluoro- (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 491551-100MG |
4-Fluorobenzoic acid-α-<SUP>13</SUP>C-2,3,5,6-d<SUB>4</SUB> |
285977-82-4 | 98 atom % | 100mg |
¥10819.08 | 2023-12-05 |
Benzoic-carboxy-13C-2,3,5,6-d4acid, 4-fluoro- (9CI) Related Literature
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1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
285977-82-4 (Benzoic-carboxy-13C-2,3,5,6-d4acid, 4-fluoro- (9CI)) Related Products
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- 455-86-7(3,4-Difluorobenzoic acid)
- 403-15-6(4-Fluoro-3-methylbenzoic acid)
- 1583-66-0(H2fip)
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